Cas no 19542-74-6 (L-Cysteine, N-acetyl-,sodium salt (1:1))

L-Cysteine, N-acetyl-,sodium salt (1:1) structure
19542-74-6 structure
Product Name:L-Cysteine, N-acetyl-,sodium salt (1:1)
CAS No:19542-74-6
MF:C5H8NNaO3S
MW:185.176691055298
CID:123633
PubChem ID:23678798
Update Time:2025-04-18

L-Cysteine, N-acetyl-,sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • L-Cysteine, N-acetyl-,sodium salt (1:1)
    • sodium N-acetyl-L-cysteinate
    • N-Acetyl-L-cysteine sodium salt
    • Natrium-N-acetyl-L-cysteinat
    • sodium N-acetyl-cysteinate
    • sodium salt of N-acetylcysteine
    • 63664-54-0
    • D07554
    • NRD80R06FB
    • NS00082704
    • SODIUM ACETYL CYSTEINATE
    • UNII-NRD80R06FB
    • Acetylcysteine sodium salt
    • SCHEMBL2505571
    • sodium N-acetylcysteinate
    • sodium;(2R)-2-acetamido-3-sulfanylpropanoate
    • ACETYLCYSTEINE SODIUM [MART.]
    • CINNAMIDOPROPYLTRIMONIUM ACETYLCYSTEINATE
    • KVXPBDQWIXGZEL-WCCKRBBISA-M
    • Acetylcysteine sodium
    • Acetylcysteine GNR
    • EINECS 243-143-6
    • Q27285019
    • ACETYLCYSTEINE SODIUM [WHO-DD]
    • L-CYSTEINE, N-ACETYL-, SODIUM SALT
    • SODIUM ACETYL CYSTEINATE [INCI]
    • 19542-74-6
    • Acetylcysteine Sodium (TN)
    • Inchi: 1S/C5H9NO3S.Na/c1-3(7)6-4(2-10)5(8)9;/h4,10H,2H2,1H3,(H,6,7)(H,8,9);/q;+1/p-1/t4-;/m0./s1
    • InChI Key: KVXPBDQWIXGZEL-WCCKRBBISA-M
    • SMILES: SC[C@@H](C(=O)[O-])NC(C)=O.[Na+]

Computed Properties

  • Exact Mass: 185.01200
  • Monoisotopic Mass: 185.01225857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 153
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • PSA: 108.03000
  • LogP: -1.43830

L-Cysteine, N-acetyl-,sodium salt (1:1) Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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